Exploring the chemistry of free CI3+: reactions with the weak Lewis bases PX3 (X = Cl–I), AsI3 and Et2O†‡

Dalton Transactions Pub Date: 2007-10-11 DOI: 10.1039/B711639J

Abstract

What is the preferred coordination site of CI3+? Recent computational work suggested the iodine atoms of the Lewis acid CI3+ to be more electrophilic than the classically expected carbon atom, e.g. the complex with water is of type I2C–I⋯OH2+ and not the classically expected I3C–OH2+. If this structure is correct, one may also anticipate reactions of CI3+ as an I+ donor. Thus, we were interested in investigating the chemistry of CI3+ in the room-temperature stable salt [CI3]+[pftb]− ([pftb]− = [Al(OC(CF3)3)4]−) with weak nucleophiles that i) mimic water (OEt2) or ii) are electronically deactivated weak nucleophiles (PX3, X = Cl–I; AsI3). One question was: is it possible to obtain iodine-coordinated Lewis acid–base adducts of the CI3+ cation? With Et2O as a base, the cation behaves as a strong Lewis acid and cleaves the ether to give I3C–OEt, C2H4 and [H(Et2O)2]+. By contrast PX3 and AsI3 coordinate to the CI3+ cations and the adducts have classical, carbon-bound ethane-like structures, as proven by X-ray single-crystal diffraction, IR, UV-Vis and NMR spectroscopy. From variable temperature 13C NMR studies, it followed for the I3C–AsI3+ salt that the equilibrium between CI3+ and AsI3 is reversible and temperature dependent in solution. The I3C–PI3+ salt decomposes at room temperature giving PI4+ and C2I4, likely through an iodine coordinated I2C–I⋯PI3+ intermediate. Thus CI3+ may also act as an I+ donor. All reactions are in agreement with ab initio quantum chemical calculations at the MP2/TZVPP level and assignments of experimental spectra were aided by quantum chemistry.

Graphical abstract: Exploring the chemistry of free CI3+: reactions with the weak Lewis bases PX3 (X = Cl–I), AsI3 and Et2O
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